Cas no 2229238-53-1 (2,2-difluoro-3-methylpentanoic acid)

• Product Name: 2,2-difluoro-3-methylpentanoic acid
• CAS No: 2229238-53-1
• MF: C₆H₁₀F₂O₂
• MW: 152.14
• MDL: MFCD32899626
• CID: 5213514
• PubChem ID: 23213429
• Update Time: 2026-03-06

2,2-difluoro-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-3-methyl-pentanoic acid
• Pentanoic acid, 2,2-difluoro-3-methyl-
• 2,2-difluoro-3-methylpentanoic acid

• MDL： MFCD32899626
• Inchi： 1S/C6H10F2O2/c1-3-4(2)6(7,8)5(9)10/h4H,3H2,1-2H3,(H,9,10)
• InChI Key： KGXOFXWQHQUOAB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(F)(F)C(C)CC

Computed Properties

• Exact Mass: 152.06488588g/mol
• Monoisotopic Mass: 152.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 2,2-difluoro-3-methylpentanoic acid

Comprehensive Overview of 2,2-Difluoro-3-methylpentanoic Acid (CAS No. 2229238-53-1): Properties, Applications, and Industry Insights

2,2-Difluoro-3-methylpentanoic acid (CAS 2229238-53-1) is a fluorinated carboxylic acid derivative gaining traction in pharmaceutical and agrochemical research due to its unique structural features. The presence of two fluorine atoms at the alpha position and a methyl branch at the beta carbon enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug design. Recent studies highlight its role in modulating enzyme activity, particularly in the development of protease inhibitors and lipid metabolism regulators.

The compound's physicochemical properties—including a molecular weight of 166.14 g/mol, pKa of ~2.8, and lipophilicity (LogP ≈ 1.5)—make it suitable for formulations requiring controlled solubility. Researchers are exploring its potential in biodegradable polymers, aligning with the global push for sustainable materials. A 2023 Journal of Fluorine Chemistry study noted its utility in creating fluorinated polyesters with improved thermal stability, addressing a key demand in green chemistry.

From an industrial perspective, 2,2-difluoro-3-methylpentanoic acid is synthesized via electrophilic fluorination of 3-methyl-2-pentenoyl precursors, followed by oxidation. Optimized routes achieve yields >75% with >98% purity, as per recent patent filings (WO2022156789). Its compatibility with continuous flow chemistry systems reduces production costs, answering industry calls for scalable fluorination methodologies.

Analytical characterization typically involves 19F NMR (δ -120 to -125 ppm) and LC-MS (m/z 165 [M-H]-). Stability studies indicate shelf life >24 months under inert storage, though hydrolysis risks necessitate pH-controlled environments. These traits position it as a robust candidate for high-throughput screening libraries, a hot topic in AI-driven drug discovery platforms.

Emerging applications include its use as a bioisostere for carboxylic acids in kinase inhibitors, capitalizing on fluorine's ability to fine-tune electronic effects. With the fluorochemicals market projected to reach $6.2B by 2027 (Grand View Research), this compound's versatility in medicinal chemistry and material science ensures growing relevance. Current challenges—such as optimizing enantioselective synthesis—are active research frontiers, reflecting broader trends in precision fluorination technologies.